
4-Chloro-2-vinylpyrimidine molecular structure
and weight

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4-Chloro-2-vinylpyrimidine

Cat. No.: B11751572

Get Quote

An In-depth Technical Guide to 4-Chloro-2-vinylpyrimidine: A Versatile Heterocyclic

Electrophile for Drug Discovery and Bioconjugation

Executive Summary
The pyrimidine core is a cornerstone of medicinal chemistry, forming the structural basis for a

multitude of therapeutic agents.[1] This guide focuses on 4-Chloro-2-vinylpyrimidine, a

bifunctional heterocyclic compound with significant potential for researchers, scientists, and

drug development professionals. Possessing two distinct electrophilic centers—a vinyl group

amenable to Michael addition and a chloro-substituent ready for nucleophilic aromatic

substitution—this molecule offers a versatile platform for both covalent inhibitor design and

combinatorial library synthesis. This document provides a comprehensive overview of its

molecular structure, a proposed synthetic pathway, predicted spectroscopic data for

characterization, and a detailed analysis of its reactivity. Furthermore, it explores its

applications as a covalent warhead targeting cysteine residues and as a foundational scaffold

for creating diverse chemical libraries, positioning it as a valuable tool in modern drug

discovery.
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Part 1: Molecular Profile and Physicochemical
Properties
The Primacy of the Pyrimidine Scaffold
The pyrimidine ring system is a fundamental building block in nature, most notably as a

component of the nucleobases cytosine, thymine, and uracil in DNA and RNA.[1] Its synthetic

accessibility and the diverse biological activities of its derivatives have made it a privileged

scaffold in pharmaceutical development. Pyrimidine-based drugs have found widespread

therapeutic applications, including anticancer, antiviral, antimicrobial, and anti-inflammatory

agents.[1] The strategic functionalization of the pyrimidine ring allows for the fine-tuning of a

molecule's physicochemical properties and its interactions with biological targets.

Molecular Structure of 4-Chloro-2-vinylpyrimidine
4-Chloro-2-vinylpyrimidine is an aromatic heterocycle characterized by a pyrimidine ring

substituted with a chlorine atom at the C4 position and a vinyl group at the C2 position. This

specific arrangement creates a molecule with dual reactivity, a feature of significant interest in

medicinal chemistry.

Caption: Molecular structure of 4-Chloro-2-vinylpyrimidine.

Physicochemical Properties
The key physicochemical properties of 4-Chloro-2-vinylpyrimidine are summarized below.

These values are calculated based on its chemical structure and are essential for predicting its

behavior in biological and chemical systems.
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Property Value Source

Molecular Formula C₆H₅ClN₂ Calculated

Molecular Weight 140.57 g/mol Calculated

Exact Mass 140.01415 Da Calculated

Topological Polar Surface Area

(TPSA)
25.78 Å² Calculated

Predicted LogP 1.8 - 2.2 Calculated

Hydrogen Bond Donors 0 Calculated

Hydrogen Bond Acceptors 2 Calculated

Rotatable Bond Count 1 Calculated

Part 2: Synthesis and Characterization
Proposed Synthetic Strategy
A direct, documented synthesis for 4-Chloro-2-vinylpyrimidine is not readily available in the

literature. However, a robust and logical synthetic route can be proposed based on established

palladium-catalyzed cross-coupling reactions, which are cornerstones of modern organic

synthesis. The most plausible approach involves a Stille or Suzuki coupling reaction between a

commercially available di-substituted pyrimidine and a vinylating agent.

The key precursor is 2,4-dichloropyrimidine. The C4 position of the pyrimidine ring is generally

more activated towards nucleophilic substitution than the C2 position. However, in palladium-

catalyzed cross-coupling reactions, selectivity can often be tuned. The proposed strategy

involves the selective coupling of a vinyl organometallic reagent at the C2 position.
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Caption: Proposed workflow for the synthesis of 4-Chloro-2-vinylpyrimidine.

Experimental Protocol: Palladium-Catalyzed Stille
Coupling
This protocol describes a potential method for synthesizing 4-Chloro-2-vinylpyrimidine. The

causality behind this choice is the high functional group tolerance and reliability of the Stille

coupling for creating carbon-carbon bonds on heterocyclic systems.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b11751572/docs?utm_src=pdf-body-img#4-chloro-2-vinylpyrimidine-molecular-structure-and-weight
https://www.benchchem.com/product/b11751572/docs?utm_src=pdf-body#4-chloro-2-vinylpyrimidine-molecular-structure-and-weight
https://www.benchchem.com/product/b11751572/docs?utm_src=pdf-body#4-chloro-2-vinylpyrimidine-molecular-structure-and-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11751572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

2,4-Dichloropyrimidine

Vinyltributyltin

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

Anhydrous Toluene

Standard laboratory glassware, inert atmosphere setup (Nitrogen or Argon)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a reflux

condenser and under an inert atmosphere, add 2,4-dichloropyrimidine (1.0 eq).

Solvent and Reagents: Dissolve the starting material in anhydrous toluene. Add

tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the solution.

Addition of Vinylating Agent: Add vinyltributyltin (1.1 eq) to the reaction mixture via syringe.

The slight excess ensures complete consumption of the dichloropyrimidine.

Reaction: Heat the mixture to reflux (approx. 110 °C) and monitor the reaction progress by

Thin Layer Chromatography (TLC) or LC-MS. The reaction is anticipated to run for 12-24

hours.

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with

ethyl acetate and wash with an aqueous solution of potassium fluoride (KF) to remove tin

byproducts, followed by a brine wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by flash column chromatography on

silica gel using a hexane/ethyl acetate gradient to yield the pure 4-Chloro-2-
vinylpyrimidine.
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Spectroscopic Characterization (Predicted)
As experimental spectra are not publicly available, the following data are predicted based on

established chemical shift principles and data from analogous vinyl-substituted heterocycles.[2]

[3][4] This information is crucial for the structural verification of the synthesized compound.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for

the vinyl group protons and the pyrimidine ring protons.

Proton(s)
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constants (J, Hz)

H-5 ~7.4 - 7.6 Doublet (d) ³J(H5-H6) ≈ 5-6 Hz

H-6 ~8.6 - 8.8 Doublet (d) ³J(H5-H6) ≈ 5-6 Hz

Vinyl -CH= ~6.7 - 6.9
Doublet of doublets

(dd)

³J(trans) ≈ 16-18 Hz,

³J(cis) ≈ 10-12 Hz

Vinyl =CH₂ (trans) ~6.2 - 6.4
Doublet of doublets

(dd)

³J(trans) ≈ 16-18 Hz,

²J(gem) ≈ 1-2 Hz

Vinyl =CH₂ (cis) ~5.6 - 5.8
Doublet of doublets

(dd)

³J(cis) ≈ 10-12 Hz,

²J(gem) ≈ 1-2 Hz

Note: Spectra are typically recorded in deuterated chloroform (CDCl₃) with tetramethylsilane

(TMS) as an internal standard.

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide confirmation of the carbon

skeleton.
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Carbon Predicted Chemical Shift (δ, ppm)

C-2 ~160 - 162

C-4 ~163 - 165

C-5 ~120 - 122

C-6 ~157 - 159

Vinyl -CH= ~135 - 137

Vinyl =CH₂ ~125 - 127

Part 3: Chemical Reactivity and Mechanistic
Insights
Dual Electrophilic Nature
4-Chloro-2-vinylpyrimidine is a bifunctional electrophile.

The Vinyl Group: The vinyl group attached to the electron-withdrawing pyrimidine ring is

electron-deficient, making it an excellent Michael acceptor. It is susceptible to conjugate

addition by soft nucleophiles.[5]

The C4-Position: The chlorine atom at the C4 position activates the carbon for nucleophilic

aromatic substitution (SNAr), allowing for its displacement by a wide range of nucleophiles.

Covalent Modification via Michael Addition
The vinylpyrimidine moiety is highly effective for cysteine bioconjugation.[5] The reaction

proceeds via a Michael addition mechanism where the thiol group of a cysteine residue attacks

the β-carbon of the vinyl group. This reaction is often rapid and highly selective for cysteine

over other nucleophilic amino acid residues like lysine under physiological conditions.[5] This

selectivity is a significant advantage over other reagents like maleimides, which can exhibit off-

target reactivity.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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